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Introduction

N-p-Tolyl-guanidine hydrochloride is a versatile organic compound with applications in pharmaceutical development, agrochemicals, and polymer
chemical entity intended for use in regulated industries, a thorough understanding of its stability under various environmental conditions is paramount
provides a comprehensive framework for assessing the stability of N-p-Tolyl-guanidine hydrochloride, offering insights into its potential degradatior
robust methodologies for establishing a comprehensive stability profile. This document is intended for researchers, scientists, and drug development
characterization and formulation of this compound.

Physicochemical Properties and Intrinsic Stability Considerations

N-p-Tolyl-guanidine hydrochloride is the salt of a strong organic base, guanidine, substituted with a p-tolyl group. The guanidinium cation is resone
contributes to its overall stability. However, the presence of the aromatic amine and the guanidine functional group itself introduces potential liabilities

Property Valuel/lnformation Source

CAS Number 6976-07-4 [2]

Molecular Formula CsH12CINs N/A

Molecular Weight 185.66 g/mol N/A

Appearance White to off-white crystalline solid General knowledge
pKa (Guanidinium group) ~13.6 (for guanidinium) General knowledge

The high pKa of the guanidinium group indicates that it will be protonated and exist as the hydrochloride salt under typical physiological and formulati
the compound is intrinsically linked to the integrity of the C-N bonds within the guanidine core and the aromatic ring.

Potential Degradation Pathways

Based on the chemical structure of N-p-Tolyl-guanidine hydrochloride, several degradation pathways can be anticipated under forced stress condr
potential pathways is crucial for designing appropriate stability studies and for the identification of potential degradants.

Hydrolytic Degradation
Guanidines are susceptible to hydrolysis, with the rate being influenced by pH.[3][4]
« Acid-Catalyzed Hydrolysis: Under acidic conditions, the guanidinium ion is stable. However, at elevated temperatures, hydrolysis can occur via nuc

the central carbon atom of the guanidinium group. This can lead to the formation of p-tolylurea and ammonia, followed by further hydrolysis of p-tol
carbon dioxide.[5]
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» Base-Catalyzed Hydrolysis: In alkaline conditions, the deprotonated N-p-tolyl-guanidine is more susceptible to nucleophilic attack by hydroxide ion:
generally faster than acid-catalyzed hydrolysis and is expected to yield p-tolylurea and subsequently p-toluidine.[7]

Caption: Proposed hydrolytic degradation pathways.

Oxidative Degradation

The aromatic amine and the guanidine moiety are potential sites for oxidation. Aromatic amines can be susceptible to oxidation, which can lead to the
degradation products.[8] The reaction with oxidizing agents such as hydrogen peroxide can lead to the formation of N-oxides or hydroxylated species

Photolytic Degradation

Aromatic amines can undergo photodegradation upon exposure to UV light.[9] This can involve complex radical-mediated reactions, potentially leadir
formation of colored impurities. The p-tolyl group may also be susceptible to photochemical reactions.

Thermal Degradation

At elevated temperatures, guanidinium salts can decompose.[10] The decomposition of N-p-Tolyl-guanidine hydrochloride is likely to involve the lo
fragmentation of the molecule. Thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)
the onset of thermal decomposition.[11][12][13]

Forced Degradation Studies: A Practical Approach

Forced degradation studies are essential to identify the likely degradation products and to develop and validate a stability-indicating analytical methoc
proposed for N-p-Tolyl-guanidine hydrochloride.

General Considerations

« Analyte Concentration: A stock solution of N-p-Tolyl-guanidine hydrochloride (e.g., 1 mg/mL) should be prepared in a suitable solvent (e.g., mett
» Stress Conditions: The stress conditions should be severe enough to induce degradation (typically 5-20%) but not so harsh as to cause complete ¢
« Controls: A control sample (unstressed) should be analyzed alongside the stressed samples.

« Analysis: A stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV detection, should be used to
[15][16][17][18]

Experimental Protocols

Stress Condition Protocol

. ) 1. To 1 mL of the stock solution, add 1 mL of 0.1 M HCI. 2. Heat at 60°C
Acid Hydrolysis . ) . . .
neutralize with 0.1 M NaOH, and dilute to a suitable concentration for ar

1. To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. 2. Keep at ro

Base Hydrolysis ) . ) .
24 hours. 3. Cool, neutralize with 0.1 M HCI, and dilute for analysis.

L . 1. To 1 mL of the stock solution, add 1 mL of 3% Hz20:. 2. Keep at room
Oxidative Degradation ) ) .
hours, protected from light. 3. Dilute for analysis.

1. Expose a solution of the compound in a quartz cuvette to a calibrated
Photolytic Degradation ICH option 1 or 2). 2. Simultaneously, keep a control sample in the dark

samples at appropriate time points.

1. Place a known amount of the solid compound in a controlled tempera
Thermal Degradation (Solid State) temperature below its melting point (e.g., 80°C) for a specified period. 2
in a suitable solvent for analysis.

. . 1. Heat a solution of the compound at a controlled temperature (e.g., 60
Thermal Degradation (Solution) i0d. 2. Cool and |
period. 2. Cool and analyze.
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graph Forced Degradation Workflow {

rankdir=TB;

node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"];
edge [fontname="Arial", fontsize=9];

Start [label="N-p-Tolyl-guanidine HCl Stock Solution", shape=ellipse, style=filled, fillcolor="#4285F4", font
Stress [label="Apply Stress Conditions", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF
Acid [label="Acid Hydrolysis"];

Base [label="Base Hydrolysis"];

Oxidation [label="Oxidation"];

Photo [label="Photolysis"];

Thermal [label="Thermal"];

Analysis [label="Stability-Indicating HPLC Analysis", shape=parallelogram, style=filled, fillcolor="#34A853",
End [label="Identify & Quantify Degradants", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#20

Start -> Stress;
Stress -> Acid;
Stress -> Base;
Stress -> Oxidation;
Stress -> Photo;
Stress -> Thermal;
Acid -> Analysis;
Base -> Analysis;
Oxidation -> Analysis;
Photo -> Analysis;
Thermal -> Analysis;
Analysis -> End;

}

Caption: General workflow for forced degradation studies.

Development of a Stability-Indicating Analytical Method

A robust stability-indicating HPLC method is essential for accurately quantifying the parent compound and its degradation products.

Method Development Strategy

« Column Selection: A reversed-phase C18 column is a good starting point due to the aromatic nature of the compound.

+ Mobile Phase Selection: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic modifier (e.g., ac
recommended to achieve good separation of the parent compound and its more polar or non-polar degradation products.

« Detection: UV detection at a wavelength where the parent compound and potential degradation products have significant absorbance (e.g., arounc
employed. A photodiode array (PDA) detector is highly recommended to assess peak purity.

+ Method Optimization: The gradient profile, flow rate, and column temperature should be optimized to achieve adequate resolution (>1.5) between t
degradation product peaks.

Validation of the Stability-Indicating Method

The developed method must be validated according to ICH guidelines (Q2(R1)) to demonstrate its suitability for its intended purpose. Key validation
« Specificity: The ability to assess the analyte unequivocally in the presence of its potential degradation products. This is demonstrated by analyzing

« Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.
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« Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable leve
linearity.

» Accuracy: The closeness of the test results obtained by the method to the true value.

« Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous
» Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

« Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

+ Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Summary of Expected Stability Profile and Recommendations

Based on the chemical principles discussed, the following stability profile for N-p-Tolyl-guanidine hydrochloride can be anticipated:

Condition Expected Stability Key Degradation Products
Solid State (Room Temp, Protected from Light/Moisture) Likely stable Minimal degradation

Aqueous Solution (Neutral pH, Room Temp) Moderately stable Slow hydrolysis to p-tolylurea
Acidic Solution (Elevated Temp) Susceptible to hydrolysis p-Tolylurea, p-Toluidine
Alkaline Solution Prone to rapid hydrolysis p-Tolylurea, p-Toluidine
Oxidative Conditions Potentially unstable N-oxides, hydroxylated species
Photolytic Conditions Potentially unstable Colored impurities, polymers
Elevated Temperature Susceptible to decomposition Fragmentation products

Recommendations for Storage and Handling:

« Store N-p-Tolyl-guanidine hydrochloride in a well-closed container, protected from light and moisture.
« For solutions, use freshly prepared buffers and avoid prolonged storage, especially at alkaline pH.

« When used in formulations, compatibility with excipients should be thoroughly evaluated.

Conclusion

This technical guide provides a comprehensive roadmap for investigating the stability of N-p-Tolyl-guanidine hydrochloride. By systematically perfc
studies and developing a validated stability-indicating analytical method, researchers and drug development professionals can gain a thorough under
degradation profile. This knowledge is fundamental for ensuring the quality, safety, and efficacy of any product containing this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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